3-Cyclopropoxy-4-fluoro-5-iodopyridine

• Molecular Formula: C8H7FINO
• Molecular Weight: 279.05 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-fluoro-5-iodopyridine
• InChI: InChI=1S/C8H7FINO/c9-8-6(10)3-11-4-7(8)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: JUKHJNGNSNQRFU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=CC(=C2F)I

Description

3-Cyclopropoxy-4-fluoro-5-iodopyridine is a halogenated pyridine derivative characterized by three distinct substituents: a cyclopropoxy group at position 3, fluorine at position 4, and iodine at position 5. This compound combines steric bulk (cyclopropoxy), electronic modulation (fluorine), and a reactive halogen (iodine), making it a versatile intermediate in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the nucleophilic substitution of a suitable pyridine precursor with cyclopropyl alcohol, followed by halogenation reactions to introduce the fluorine and iodine atoms .

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of specific catalysts, controlled temperatures, and reaction times to facilitate the desired substitutions on the pyridine ring .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-4-fluoro-5-iodopyridine can undergo various types of chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other nucleophiles in substitution reactions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the substituents.

Cyclization Reactions: The cyclopropoxy group can participate in cyclization reactions to form more complex ring structures.

Common Reagents and Conditions

Common reagents used in these reactions include halogenating agents, nucleophiles, and oxidizing or reducing agents. Reaction conditions such as temperature, solvent, and catalyst choice are crucial for achieving the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield derivatives with different nucleophiles replacing the iodine atom, while cyclization reactions can produce fused ring systems .

Scientific Research Applications

3-Cyclopropoxy-4-fluoro-5-iodopyridine has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of biological pathways and as a probe for investigating enzyme activities.

Industry: The compound can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-fluoro-5-iodopyridine involves its interaction with molecular targets such as enzymes or receptors. The presence of the fluorine and iodine atoms can influence the compound’s binding affinity and specificity for these targets. The cyclopropoxy group may also play a role in modulating the compound’s activity by affecting its conformation and stability .

Comparison with Similar Compounds

Structural and Electronic Comparisons

The table below compares 3-cyclopropoxy-4-fluoro-5-iodopyridine with structurally analogous pyridine derivatives:

Compound Name	CAS Number	Substituents (Positions)	Similarity Score	Key Structural Differences
3-Cyclopropoxy-4-fluoro-5-iodopyridine	N/A	Cyclopropoxy (3), F (4), I (5)	N/A	Ether linkage (cyclopropoxy), I at C5
5-Cyclopropyl-2-fluoropyridine	111887-71-9	Cyclopropyl (5), F (2)	0.81	Cyclopropyl vs. cyclopropoxy; I absent
3-Allyl-2-fluoro-4-iodopyridine	131747-55-2	Allyl (3), F (2), I (4)	0.72	I at C4; allyl vs. cyclopropoxy
2-Fluoro-3-(hydroxymethyl)pyridine	1034467-80-5	Hydroxymethyl (3), F (2)	0.71	Polar hydroxymethyl; no iodine

Key Observations :

• The cyclopropoxy group in the target compound introduces steric hindrance and ether-like electronic effects, distinguishing it from non-ether analogs (e.g., 5-cyclopropyl-2-fluoropyridine) .
• Iodine at C5 enhances reactivity in halogen-exchange reactions compared to analogs with iodine at C4 (e.g., 3-allyl-2-fluoro-4-iodopyridine), where positional differences may alter regioselectivity in coupling reactions .
• Fluorine’s electron-withdrawing effect is consistent across analogs but varies in impact depending on its position (C2 vs. C4) .